Cas no 645-26-1 (BENZENE, 1-ETHOXY-4-(PHENYLTHIO)-)
645-26-1 structure
Product Name:BENZENE, 1-ETHOXY-4-(PHENYLTHIO)-
CAS No:645-26-1
MF:C14H14OS
MW:230.325362682343
MDL:MFCD02913412
CID:3368877
PubChem ID:14228537
Update Time:2025-04-21
BENZENE, 1-ETHOXY-4-(PHENYLTHIO)- Chemical and Physical Properties
Names and Identifiers
-
- BENZENE, 1-ETHOXY-4-(PHENYLTHIO)-
- 1-Ethoxy-4-(phenylthio)benzene
- HS-4617
- 645-26-1
- benzene,1-ethoxy-4-(phenylthio)-
- (4-Ethoxyphenyl)(phenyl)sulfane
- DTXSID801305853
- 1-ETHOXY-4-(PHENYLSULFANYL)BENZENE
- SCHEMBL16200806
-
- MDL: MFCD02913412
- Inchi: 1S/C14H14OS/c1-2-15-12-8-10-14(11-9-12)16-13-6-4-3-5-7-13/h3-11H,2H2,1H3
- InChI Key: ZDFOWFMZVHCXIJ-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)C1C=CC(=CC=1)OCC
Computed Properties
- Exact Mass: 230.07653624Da
- Monoisotopic Mass: 230.07653624Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 34.5Ų
BENZENE, 1-ETHOXY-4-(PHENYLTHIO)- Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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